Cas no 52414-87-6 (4-methyl-2-propyl-1,3-thiazole)
52414-87-6 structure
Product Name:4-methyl-2-propyl-1,3-thiazole
CAS No:52414-87-6
MF:C7H11NS
MW:141.23394036293
CID:1577229
PubChem ID:521382
Update Time:2025-04-21
4-methyl-2-propyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-propyl-1,3-thiazole
- 2-Propyl-4-methylthiazole
- 4-METHYL-2-PROPYLTHIAZOLE
- thiazole, 4-methyl-2-propyl-
- Q63395694
- 4-Methyl-2-propyl-1,3-thiazole #
- DB-306027
- DTXSID901311912
- SCHEMBL129530
- AKOS026732166
- 52414-87-6
-
- Inchi： 1S/C7H11NS/c1-3-4-7-8-6(2)5-9-7/h5H,3-4H2,1-2H3
- InChI Key： WUISKNCHCVXERE-UHFFFAOYSA-N
- SMILES： S1C=C(C)N=C1CCC
Computed Properties
- Exact Mass: 141.06133
- Monoisotopic Mass: 141.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
4-methyl-2-propyl-1,3-thiazole Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
52414-87-6 (4-methyl-2-propyl-1,3-thiazole) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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